Cas no 113529-95-6 (4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE)
113529-95-6 structure
Product Name:4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
CAS No:113529-95-6
MF:C9H9NS
MW:163.239460706711
CID:4471311
PubChem ID:12231503
Update Time:2025-04-24
4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
- AS-9926
- AKOS012322575
- Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-
- 113529-95-6
- 57021-54-2
- DTXSID60481558
- MFCD08059470
- 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carbonitrile
- CS-0360218
-
- Inchi： 1S/C9H9NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h5H,1-4H2
- InChI Key： IOQNRXMIUGPZRP-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC2=C1CCCC2
Computed Properties
- Exact Mass: 163.04557046Da
- Monoisotopic Mass: 163.04557046Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52Ų
4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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